BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Molecular Weight Calculation &
Characterization of 2-Cyano-2-propanol-d6

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Cyano-2-propanol-1,1,1,3,3,3-d6
CAS No.: 40662-43-9
Cat. No.: B018810
Get Quote
. J

Executive Summary

This technical guide provides a rigorous framework for the molecular weight calculation,
structural characterization, and safe handling of 2-Cyano-2-propanol-d6 (commonly known as
Acetone Cyanohydrin-d6).

Targeting researchers in metabolic tracing and NMR spectroscopy, this document moves
beyond simple stoichiometry. We integrate IUPAC 2024 standard atomic weights with isotopic
enrichment factors to derive precise molecular mass values. Furthermore, we address the
critical safety protocols required for this compound, which serves as a reversible source of
Deuterated Hydrogen Cyanide (

) and Acetone-d6.

Part 1: Structural Analysis & Stoichiometry

To perform an accurate calculation, we must first define the isotopologue structure. 2-Cyano-2-
propanol-dé6 is derived from the nucleophilic addition of cyanide to Acetone-d6.
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Chemical Structure

o Systematic Name: 2-Hydroxy-2-methylpropanenitrile-d6
o CAS Registry Number: (Derivative of 75-86-5 for unlabeled)

e Molecular Formula:

o Note: The "d6" designation refers to the two fully deuterated methyl groups (

). The hydroxyl proton (
) remains as Protium (
) unless synthesized in a deuterated solvent (

) and specified as "d7". This guide calculates for the standard d6 form.

Connectivity Diagram

The following diagram illustrates the molecular connectivity and isotopic localization.
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Figure 1: Structural connectivity of 2-Cyano-2-propanol-d6é showing the central quaternary
carbon bonded to two deuterated methyl groups, a hydroxyl group, and a nitrile group.
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Part 2: High-Precision Calculation Methodology

Researchers require two distinct mass values:
o Average Molecular Weight (MW): For gravimetric preparation (molarity calculations).

» Monoisotopic Mass: For Mass Spectrometry (HRMS) identification.

Constants (IUPAC Standards)

We utilize the latest IUPAC atomic weights and NIST isotope masses.

Atomic Weight

Element Isotope Classification Source
| Mass (Da)
Carbon Natural Average 12.011
Monoisotopic 12.00000 NIST
Nitrogen Natural Average 14.007 IUPAC CIAAW
Monoisotopic 14.00307 NIST
Oxygen Natural Average 15.999 IUPAC CIAAW
Monoisotopic 15.99491 NIST
Natural (
Hydrogen Average 1.008 IUPAC CIAAW
)
Monoisotopic 1.00783 NIST
Pure (
Deuterium Isotope Specific 2.01410

)

Calculation A: Average Molecular Weight

This value assumes 100% enrichment at the D-positions for calculation purposes, but uses
natural abundance for C, N, and O.

e Formula:
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e Calculation:

o

(C) = 48.044

o

(H) = 1.008

o

(D) = 12.0846

o

(N) = 14.007

o

(0) = 15.999[1]

Total Average MW:91.143 g/mol

Calculation B: Monoisotopic Mass (Exact Mass)

Required for HRMS. This calculates the mass of the molecule containing only the most
abundant isotopes (

o Calculation:

= 48.00000

o

=1.00783

o

=12.08460

o

= 14.00307

o

=15.99491

o

Total Monoisotopic Mass:91.09041 Da
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Comparison Table

Unlabeled (Acetone .
Property Deuterated (d6) Difference

Cyanohydrin)

Formula Neutrons
Average MW 85.105 g/mol 91.143 g/mol +6.038
Exact Mass 85.05276 Da 91.09041 Da +6.03765

Part 3: Isotopic Purity & Experimental Verification

Theoretical calculations assume 100% isotopic enrichment. In reality, synthesis from Acetone-
d6 (typically >99.8% D) results in a statistical distribution of isotopologues (d6, d5, d4).

Verification Workflow

The following Graphviz diagram outlines the logic flow for verifying the identity and purity of the

synthesized compound.
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Figure 2: Analytical workflow for validating isotopic purity. Absence of methyl proton signals in
1H-NMR confirms d6-labeling.

Protocol: 1H-NMR Verification

To confirm the "d6" status, one must verify the absence of the methyl protons.

¢ Solvent: Dissolve 10 mg of sample in

¢ Acquisition: Run a standard proton scan (16 scans minimum).
e Analysis:

o Unlabeled Reference: Expect a singlet at
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1.50 ppm (6H, methyls) and a broad singlet at
4.0-5.0 ppm (1H, OH).

o d6-Target: The region at

1.50 ppm should be silent (or show very small residual peaks from d5 impurities). The OH
peak should remain visible.

o Note: Carbon-13 NMR (
-NMR) will show the methyl carbons as a septet due to coupling with Deuterium (
Hz).
Protocol: Mass Spectrometry
Acetone cyanohydrin ionizes poorly in positive mode. Negative mode (ESI-) is preferred.
e Target lon:
o Calculated m/z:

» Criteria: The major peak must correspond to the d6 species. Significant peaks at m/z 89 or
88 indicate incomplete deuteration (d5/d4).

Part 4: Handling & Safety (Critical)[5]

WARNING: 2-Cyano-2-propanol-d6 is chemically equivalent to its unlabeled counterpart
regarding toxicity. It is an Extremely Hazardous Substance.[2]

Decomposition Hazard

Cyanohydrins are in equilibrium with their ketone and Hydrogen Cyanide (HCN) precursors.

e Moisture Sensitivity: Contact with water or bases accelerates decomposition, releasing fatal
HCN gas.

» Thermal Instability: Do not heat above 60°C without stabilization. Distillation requires
reduced pressure and acid stabilization.
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Storage Protocol

« Stabilization: Ensure the sample contains trace acid (e.qg.,

or
) to inhibit decomposition.

o Temperature: Store at 2°C — 8°C (Refrigerated).

o Container: Tightly sealed glass vial with PTFE liner, stored inside a secondary containment
vessel with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Molecular Weight Calculation &
Characterization of 2-Cyano-2-propanol-d6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018810/docs#technical-guide-molecular-weight-
calculation-characterization-of-2-cyano-2-propanol-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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